Cas no 94734-40-4 (Methyl 3,4-xylylphosphorothioate (7CI))

• Product Name: Methyl 3,4-xylylphosphorothioate (7CI)
• CAS No: 94734-40-4
• MF: C₉H₁₂O₃PS
• MW: 231.228542327881
• CID: 798734
• PubChem ID: 86112547
• Update Time: 2025-04-19

Methyl 3,4-xylylphosphorothioate (7CI) Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-xylylphosphorothioate (7CI)
• MPP
• FENTHION
• 94734-40-4

• Inchi： 1S/C9H12O3PS/c1-7-4-5-9(6-8(7)2)14-13(10,11)12-3/h4-6H,1-3H3/q-2
• InChI Key： BWUYREXBFKOEIU-UHFFFAOYSA-N
• SMILES： [S](C1C=CC(C)=C(C)C=1)=P([O-])([O-])OC |^1:0|

Computed Properties

• Exact Mass: 231.02447741g/mol
• Monoisotopic Mass: 231.02447741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 298.5°Cat760mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.538
• PSA: 69.59000
• LogP: 3.85010

Methyl 3,4-xylylphosphorothioate (7CI) Security Information

• Storage Condition：Approximately 4 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates